Cas no 38380-89-1 (Benzene, 1-chloro-2-(cyclopropyloxy)-)

Benzene, 1-chloro-2-(cyclopropyloxy)- structure
38380-89-1 structure
Product Name:Benzene, 1-chloro-2-(cyclopropyloxy)-
CAS No:38380-89-1
MF:C9H9ClO
MW:168.620161771774
CID:1489650
PubChem ID:21612018
Update Time:2025-04-21

Benzene, 1-chloro-2-(cyclopropyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-2-(cyclopropyloxy)-
    • 1-Chloro-2-(cyclopropyloxy)benzene
    • SCHEMBL9281104
    • MB36032
    • 38380-89-1
    • DTXSID401298250
    • 1-CHLORO-2-CYCLOPROPOXYBENZENE
    • 1-Chloro-2-cyclopropoxy-benzene
    • Inchi: 1S/C9H9ClO/c10-8-3-1-2-4-9(8)11-7-5-6-7/h1-4,7H,5-6H2
    • InChI Key: XYSVICBBBFDAGW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1OC1CC1

Computed Properties

  • Exact Mass: 168.03427
  • Monoisotopic Mass: 168.0341926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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